3-[2-[4-[2-methoxy-5-[2-(3-pyridyl)ethyl]phenoxy]phenyl]ethyl]pyridine

• IUPAC Name: 3-[2-[4-[2-methoxy-5-(2-pyridin-3-ylethyl)phenoxy]phenyl]ethyl]pyridine
• InChI: InChI=1S/C27H26N2O2/c1-30-26-15-12-22(7-9-24-5-3-17-29-20-24)18-27(26)31-25-13-10-21(11-14-25)6-8-23-4-2-16-28-19-23/h2-5,10-20H,6-9H2,1H3
• InChI Key: QVMZOCPEMFBHIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC2=CN=CC=C2)OC3=CC=C(C=C3)CCC4=CN=CC=C4
• Molecular Formula: C27H26N2O2
• Molecular Weight: 410.5 g/mol

Description

Synthesis Analysis

The synthesis of such complex organic molecules often involves carbon-carbon bond forming reactions. One of the most widely applied methods for this is the Suzuki–Miyaura cross-coupling. This method uses organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Some properties like melting point, boiling point, and density can be determined experimentally.

Scientific Research Applications

Optoelectronic Devices

• MEHPPV is a conjugated polymer with remarkable optical properties. Researchers have used it to create two-color patterned films by starting from a single precursor containing two different types of eliminable groups. . The tunability of MEHPPV allows for customizing its emission properties, making it useful in organic light-emitting diodes (OLEDs), solar cells, and sensors.